Cas no 2229672-39-1 (3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine)

3-3-(Trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine is a fluorinated pyrazole derivative with a prop-2-en-1-amine substituent, offering unique reactivity and structural versatility in synthetic chemistry. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable for applications in agrochemical and pharmaceutical intermediates. The conjugated double bond in the prop-2-en-1-amine moiety provides opportunities for further functionalization, such as Michael additions or cycloadditions. Its pyrazole core is known for stability and bioactivity, making it a useful scaffold in medicinal chemistry. This compound is particularly advantageous for designing molecules with improved metabolic stability and binding affinity due to the synergistic effects of the trifluoromethyl group and the amine functionality.
3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine structure
2229672-39-1 structure
Product Name:3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine
CAS No:2229672-39-1
MF:C7H8F3N3
MW:191.15373134613
CID:5976417
PubChem ID:165671904
Update Time:2025-06-13

3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine
    • 2229672-39-1
    • 3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-en-1-amine
    • EN300-1955544
    • Inchi: 1S/C7H8F3N3/c8-7(9,10)6-5(2-1-3-11)4-12-13-6/h1-2,4H,3,11H2,(H,12,13)/b2-1+
    • InChI Key: SPDKULZVISKDNY-OWOJBTEDSA-N
    • SMILES: FC(C1=C(C=NN1)/C=C/CN)(F)F

Computed Properties

  • Exact Mass: 191.06703175g/mol
  • Monoisotopic Mass: 191.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 54.7Ų

3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine Pricemore >>

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Additional information on 3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine

Comprehensive Overview of 3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine (CAS No. 2229672-39-1)

The compound 3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine (CAS No. 2229672-39-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine is its role in the development of small-molecule inhibitors. The trifluoromethyl group is known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Recent studies have explored its utility in targeting enzymes and receptors associated with inflammatory diseases and cancer. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

In addition to pharmaceutical applications, CAS No. 2229672-39-1 has potential uses in agrochemicals. The pyrazole moiety is a common scaffold in herbicides and pesticides, and the introduction of a trifluoromethyl group can improve efficacy and environmental stability. With the global push toward sustainable agriculture, this compound could play a role in developing next-generation crop protection agents that are both effective and eco-friendly.

The synthesis of 3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Optimizing the yield and purity of this compound is a topic of ongoing research, as it directly impacts its scalability for industrial applications. Techniques such as microwave-assisted synthesis and flow chemistry are being explored to improve efficiency, reflecting the broader shift toward green chemistry practices.

From a commercial perspective, the demand for CAS No. 2229672-39-1 is expected to rise, driven by its versatility in medicinal chemistry and agrochemical innovation. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements, which are closely monitored by stakeholders in the chemical industry.

Safety and handling of 3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. This aligns with the broader emphasis on laboratory safety and responsible chemical management in research settings.

In summary, 3-3-(trifluoromethyl)-1H-pyrazol-4-ylprop-2-en-1-amine (CAS No. 2229672-39-1) represents a promising compound with diverse applications in drug discovery and agrochemical development. Its unique structural features and functional groups make it a valuable tool for researchers exploring fluorinated compounds and heterocyclic chemistry. As scientific advancements continue, this compound is likely to remain a focal point in the quest for innovative solutions to global health and agricultural challenges.

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